Cas no 1806385-53-4 (Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate)

Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features both bromomethyl and chloro-oxopropyl functional groups, enabling selective reactivity in substitution and condensation reactions. The bromomethyl moiety facilitates nucleophilic displacement, while the chloro-oxopropyl group offers opportunities for further derivatization, such as cyclization or cross-coupling. This compound is particularly valuable in the synthesis of complex heterocycles and pharmacologically active molecules. Its ester group enhances solubility in organic solvents, simplifying purification and handling. The combination of reactive sites makes it a useful building block for constructing multifunctional aromatic frameworks in drug discovery and material science applications.

Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate structure

1806385-53-4 structure

Product Name:Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate

CAS No:1806385-53-4

MF:C₁₃H₁₄BrClO₃

MW:333.605462551117

CID:4950561

Update Time:2025-06-13

Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate
- Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)9-3-4-10(7-14)11(5-9)6-12(16)8-15/h3-5H,2,6-8H2,1H3
- InChI Key： QYXCPWQVCPQKLG-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(C(=O)OCC)=CC=1CC(CCl)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 296
XLogP3: 2.9
Topological Polar Surface Area: 43.4

Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015014195-250mg	Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate	1806385-53-4	97%	250mg	499.20 USD	2021-06-21
Alichem	A015014195-500mg	Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate	1806385-53-4	97%	500mg	823.15 USD	2021-06-21
Alichem	A015014195-1g	Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate	1806385-53-4	97%	1g	1,564.50 USD	2021-06-21

Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate Related Literature

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Additional information on Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806385-53-4)

Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806385-53-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl and chloro-2-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with reactive substituents, makes it valuable for constructing complex molecules, particularly in drug discovery and material science.

The compound's CAS number 1806385-53-4 is frequently searched in chemical databases, reflecting its growing relevance in R&D. Researchers often explore its synthetic pathways, reactivity, and potential derivatives, aligning with trends in green chemistry and sustainable synthesis. Recent interest in halogenated compounds for medicinal applications has further spotlighted this chemical, as its bromine and chlorine moieties enable selective cross-coupling reactions popularized by Nobel Prize-winning methodologies.

From an industrial perspective, Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate is pivotal in developing bioactive molecules. Its ester group facilitates hydrolysis or transesterification, while the electrophilic bromomethyl site allows nucleophilic substitutions—key for creating heterocyclic scaffolds prevalent in FDA-approved drugs. Laboratories optimizing high-throughput screening protocols often include this compound due to its balanced reactivity profile.

Environmental and safety considerations are critical when handling CAS 1806385-53-4. While not classified as hazardous under standard regulations, its halogenated nature necessitates proper waste management. Modern studies emphasize atom economy in its utilization, resonating with the pharmaceutical industry's shift toward greener solvents and catalytic processes—topics dominating academic and patent literature searches.

Analytical characterization of Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate typically involves NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC purity assays. These techniques address common queries about its structural confirmation and impurity profiling, which are essential for quality control in contract manufacturing organizations (CMOs). The compound's crystalline properties also attract interest in X-ray diffraction studies for solid-state chemistry applications.

Emerging applications include its role in photoaffinity labeling probes, leveraging the bromomethyl group for bioconjugation. This aligns with the booming field of chemical biology, where researchers investigate protein-ligand interactions—a hot topic in drug target identification. Such interdisciplinary uses underscore why 1806385-53-4 appears in cross-domain scientific discussions.

In summary, Ethyl 4-(bromomethyl)-3-(3-chloro-2-oxopropyl)benzoate exemplifies how tailored intermediates drive innovation. Its multifaceted chemistry caters to demands for precision synthesis and functional diversity, making it a staple in journals and patent filings. As AI-assisted molecular design gains traction, compounds like this will remain central to de novo drug development pipelines and materials informatics workflows.